N-(3-fluorophenyl)-4-isopropylbenzenesulfonamide

• IUPAC Name: N-(3-fluorophenyl)-4-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-11(2)12-6-8-15(9-7-12)20(18,19)17-14-5-3-4-13(16)10-14/h3-11,17H,1-2H3
• InChI Key: FUZGHLKXWNFFIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

Synthesis Analysis

The synthesis of N-(3-fluorophenyl)-4-isopropylbenzenesulfonamide and related compounds typically involves electrophilic fluorination reactions. One approach utilizes N-fluorobenzenesulfonimide (NFSI) as a fluorinating agent. This method has been applied to achieve high selectivity and yield in the fluorination of various substrates, indicating the potential applicability for synthesizing N-(3-fluorophenyl)-4-isopropylbenzenesulfonamide (Yasui et al., 2011); (Samanta & Hajra, 2018).

Molecular Structure Analysis

The molecular structure of N-(3-fluorophenyl)-4-isopropylbenzenesulfonamide and similar compounds has been explored through X-ray crystallography. Studies have revealed that these molecules can exhibit diverse supramolecular architectures influenced by various intermolecular interactions, such as C—H⋯π and C—H⋯O bonds (Rodrigues et al., 2015).

Chemical Reactions and Properties

Sulfonamides, including N-(3-fluorophenyl)-4-isopropylbenzenesulfonamide, can undergo a range of chemical reactions. These compounds are known for their ability to participate in electrophilic fluorination, demonstrating the versatility of sulfonamides in synthetic chemistry. The use of NFSI has been highlighted for its role in such reactions, offering a pathway to modify and functionalize sulfonamide compounds (Yi et al., 2020).

Physical Properties Analysis

The physical properties of N-(3-fluorophenyl)-4-isopropylbenzenesulfonamide, such as solubility, melting point, and crystal structure, are closely related to its molecular conformation and intermolecular interactions. Crystallographic studies provide insight into the arrangement of molecules in the solid state, which is crucial for understanding the material's physical properties (Gelbrich et al., 2012).

Mechanism of Action

The mechanism of action of sulfonamides is not fully understood, but they are known to inhibit bacterial synthesis of folic acid, which is necessary for the bacteria to survive and reproduce.

Future Directions

The future directions for research on sulfonamides like “N-(3-fluorophenyl)-4-isopropylbenzenesulfonamide” could include further exploration of their biological activities and potential uses in medicine. Additionally, more research could be done to better understand their synthesis, molecular structure, and chemical reactions.